Cas no 149365-48-0 (Phthalazine,1-(4-pyridinylmethoxy)-)

• Product Name: Phthalazine,1-(4-pyridinylmethoxy)-
• CAS No: 149365-48-0
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 150198
• PubChem ID: 6410696
• Update Time: 2025-04-19

Phthalazine,1-(4-pyridinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine,1-(4-pyridinylmethoxy)-
• 1-(pyridin-4-ylmethoxy)phthalazine
• 149365-48-0
• Phthalazine, 1-(4-pyridinylmethoxy)-
• DTXSID60164253
• 1-(4-Pyridinylmethoxy)phthalazine

• Inchi： 1S/C14H11N3O/c1-2-4-13-12(3-1)9-16-17-14(13)18-10-11-5-7-15-8-6-11/h1-9H,10H2
• InChI Key： MBIVNMNYHJXEJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CN=CC=1)C1=C2C=CC=CC2=CN=N1

Computed Properties

• Exact Mass: 237.09033
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.9